![molecular formula C13H18N2O5 B5870177 ethyl 1-[(5-nitro-2-furyl)methyl]-4-piperidinecarboxylate](/img/structure/B5870177.png)
ethyl 1-[(5-nitro-2-furyl)methyl]-4-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-[(5-nitro-2-furyl)methyl]-4-piperidinecarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "EFMP" and is a member of the nitrofuran family of compounds. EFMP has demonstrated promising results in various studies, and its synthesis, mechanism of action, and physiological effects are the subject of ongoing research.
Mechanism of Action
The mechanism of action of EFMP is not fully understood. However, it is believed to act by interfering with the synthesis of nucleic acids in microorganisms and cancer cells. EFMP has been shown to inhibit the activity of enzymes involved in nucleic acid synthesis, such as DNA polymerase and RNA polymerase.
Biochemical and Physiological Effects:
EFMP has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of microorganisms, and reduce inflammation. EFMP has also been shown to have a protective effect on the liver and kidneys in animal models.
Advantages and Limitations for Lab Experiments
EFMP has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its purity can be easily confirmed through standard analytical techniques. EFMP is also relatively stable and can be stored for extended periods without significant degradation. However, EFMP has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several potential future directions for research on EFMP. One area of interest is the development of new synthetic methods for EFMP that are more efficient and environmentally friendly. Another area of interest is the investigation of the potential use of EFMP in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to elucidate the mechanism of action of EFMP and to identify its potential therapeutic targets in various diseases.
Synthesis Methods
The synthesis of EFMP involves the reaction of 5-nitro-2-furaldehyde with piperidine and ethyl chloroformate. The resulting compound is then purified through recrystallization. The synthesis of EFMP is a multistep process that requires careful control of reaction conditions to obtain a high yield of pure compound.
Scientific Research Applications
EFMP has been studied extensively for its potential therapeutic applications. It has been shown to possess antimicrobial, antiviral, and antitumor properties. EFMP has demonstrated activity against a wide range of microorganisms, including bacteria, fungi, and viruses. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.
properties
IUPAC Name |
ethyl 1-[(5-nitrofuran-2-yl)methyl]piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O5/c1-2-19-13(16)10-5-7-14(8-6-10)9-11-3-4-12(20-11)15(17)18/h3-4,10H,2,5-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPKQHZSJYMUDTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)CC2=CC=C(O2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.